The application of l-tryptophan functionalized graphene-supported platinum nanoparticles for chiral recognition of DOPA enantiomers
New Journal of Chemistry Pub Date: 2015-06-29 DOI: 10.1039/C5NJ00303B
Abstract
A new nanocomposite of L-tryptophan functionalized graphene-supported platinum nanoparticles (L-Trp-rGO@PtNPs) was synthesized utilizing a facile ultrasonic method via π–π conjugate action between graphene-supported platinum nanoparticles and L-tryptophan (L-Trp) molecules. The prepared nanomaterial, which dispersed well in water and presented excellent conductivity, was modified on a glassy carbon electrode (L-Trp-rGO@PtNPs/GCE) for the chiral sensing of DOPA enantiomers. The immobilization process of L-Trp-rGO@PtNPs/GCE was characterized by cyclic voltammetry, electrochemical impedance spectroscopy, scanning electron microscopy, ultraviolet-visible (UV-vis) spectrometry and Raman spectroscopy. The electrochemical reactions of DOPA enantiomers were investigated via differential pulse voltammetry. The proposed electrochemical method showed excellent enantiospecificity for DOPA enantiomers and exhibited a stronger enantiospecificity for D-DOPA. In addition, the experimental parameters such as the concentration, the amount of L-Trp-rGO@PtNPs and the pH values were optimized. Under optimum conditions, the linear response ranges for the discrimination of DOPA were from 5.0 × 10−8 to 5.0 × 10−3 mol L−1 with a detection limit of 1.7 × 10−8 mol L−1 (S/N = 3).
Recommended Literature
- [1] Controllable assembly of rectangular macrocycles bearing different numbers of unsaturated sites based on half-sandwich iridium fragments†
- [2] Binding of ellagic acid and urolithin metabolites to the CK2 protein, based on the ONIOM method and molecular docking calculations†
- [3] Association of (+)-catechin and catechin-(4α→ 8)-catechin with oligopeptides
- [4] Reply to the ‘Comment on “Revisiting the definition of local hardness and hardness kernel”’ by C. Morell, F. Guégan, W. Lamine, and H. Chermette, Phys. Chem. Chem. Phys., 2018, 20, DOI: 10.1039/C7CP04100D
- [5] On the association of frustrated Lewis pairs in ionic liquids: a molecular dynamics simulation study†
- [6] Capture and dissociation in the complex-forming CH(v = 0,1) + D2 → CHD + D, CD2 + H, CD + HD reactions and comparison with CH(v = 0,1) + H2†‡
- [7] Preferential separation of fullerene[84] from fullerene mixtures by encapsulation†‡
- [8] Hierarchical structures based on natural carbons and zeolites
- [9] Proceedings of the Society of Public Analysts and other Analytical Chemists
- [10] Poroelectroelastic theory of water sorption and swelling in polymer electrolyte membranes
Journal Name：New Journal of Chemistry
Research Products
-
CAS no.: 12090-66-3
-
CAS no.: 14486-16-9
